3-fluoro-N-(4-methoxy-2-phenylquinolin-6-yl)benzamide

• IUPAC Name: 3-fluoro-N-(4-methoxy-2-phenylquinolin-6-yl)benzamide
• InChI: InChI=1S/C23H17FN2O2/c1-28-22-14-21(15-6-3-2-4-7-15)26-20-11-10-18(13-19(20)22)25-23(27)16-8-5-9-17(24)12-16/h2-14H,1H3,(H,25,27)
• InChI Key: PFCYXECZNKIRFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)F)C4=CC=CC=C4
• Molecular Formula: C23H17FN2O2
• Molecular Weight: 372.4 g/mol
• CAS No.: 1359395-53-1

Description

3-fluoro-N-(4-methoxy-2-phenylquinolin-6-yl)benzamide is a useful research compound. Its molecular formula is C23H17FN2O2 and its molecular weight is 372.399. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging the Sigma2 Receptor Status of Solid Tumors

A study explored fluorine-containing benzamide analogs for their potential in imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). These compounds demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, suggesting their utility in imaging applications related to tumor biology and therapy assessment (Tu et al., 2007).

Fluorinated Heterocycles in Pharmaceutical and Agrochemical Industries

Research highlighted the synthesis of fluorinated heterocycles through rhodium(III)-catalyzed C-H activation and coupling with 2,2-difluorovinyl tosylate. These compounds, due to their fluorine content, are significant in pharmaceutical and agrochemical industries, showcasing the versatility of fluorine-modified compounds in enhancing biological activity and chemical stability (Wu et al., 2017).

Antimicrobial Activity of Fluoroquinolone-Based Compounds

A study on the synthesis and antimicrobial activity of fluoroquinolone-based 4-thiazolidinones demonstrated significant antifungal and antibacterial activities. This research underlines the importance of fluorine-containing compounds in developing new antimicrobials with potential applications in treating various infections (Patel & Patel, 2010).

Novel Fluorophores for Bioimaging

The design, synthesis, and fluorescence studies of novel fluorophores for bioimaging purposes were explored, highlighting the role of fluorine atoms in enhancing the fluorescence properties of molecules. These fluorophores were used for labeling nucleosides and oligodeoxyribonucleotides, showing promising applications in biological labeling and imaging techniques (Singh & Singh, 2007).

EGFR Inhibitors for Cancer Therapy

A set of 3-methylquinazolinone derivatives were studied for their antiproliferative activities against tumor cells, with some compounds showing significant inhibitory effects. The fluorine atom's presence was crucial in enhancing these compounds' biological activity, indicating the potential of such fluorine-containing compounds in developing novel anticancer drugs (Zhang et al., 2021).